(diethoxyphosphoryl)methyl trifluoromethanesulfonate
Overview
Description
(diethoxyphosphoryl)methyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C6H12F3O6PS and its molecular weight is 300.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of (diethoxyphosphoryl)methyl trifluoromethanesulfonate can be achieved through a one-step reaction between diethyl phosphite and trifluoromethanesulfonic anhydride.", "Starting Materials": [ "Diethyl phosphite", "Trifluoromethanesulfonic anhydride" ], "Reaction": [ "Add diethyl phosphite dropwise to a solution of trifluoromethanesulfonic anhydride in anhydrous dichloromethane at -10°C to 0°C under nitrogen atmosphere.", "Stir the reaction mixture for 2 hours at room temperature.", "Quench the reaction by adding ice-cold water and stirring for 30 minutes.", "Extract the organic layer with dichloromethane and wash with water.", "Dry the organic layer over anhydrous magnesium sulfate and filter.", "Concentrate the filtrate under reduced pressure to obtain (diethoxyphosphoryl)methyl trifluoromethanesulfonate as a colorless liquid." ] } | |
CAS No. |
106938-62-9 |
Molecular Formula |
C6H12F3O6PS |
Molecular Weight |
300.2 |
Purity |
95 |
Origin of Product |
United States |
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